molecular formula C11H18N2S B8390743 3-Aminomethyl-6-(tert-butylthio)methyl-pyridine

3-Aminomethyl-6-(tert-butylthio)methyl-pyridine

Cat. No.: B8390743
M. Wt: 210.34 g/mol
InChI Key: VDIMMZJGRWJSIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Aminomethyl-6-(tert-butylthio)methyl-pyridine is a useful research compound. Its molecular formula is C11H18N2S and its molecular weight is 210.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18N2S

Molecular Weight

210.34 g/mol

IUPAC Name

[6-(tert-butylsulfanylmethyl)pyridin-3-yl]methanamine

InChI

InChI=1S/C11H18N2S/c1-11(2,3)14-8-10-5-4-9(6-12)7-13-10/h4-5,7H,6,8,12H2,1-3H3

InChI Key

VDIMMZJGRWJSIP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)SCC1=NC=C(C=C1)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 6-(tert-butylthio)methyl-pyridine-3-carbonitrile (4.9 g, 23.8 mmol) in anhydrous THF (20 mL) under nitrogen and cool the mixture at 0° C. Add borane-THF complex (71.3 mL, 71.3 mmol, 1M solution in THF). Stir the reaction mixture at room temperature overnight. Pour slowly the reaction mixture into ice-cold 2N aqueous HCl (200 mL) and stir the resulting solution for 4 h. Concentrate in vacuo, take up the resulting solid with a minimum amount of methanol and filter through SCX-2 column eluting with methanol followed by 3N ammonia in methanol to obtain the title compound as a yellow oil (3.8 g, 77%). MS (ES+) m/z: 211 (M+H)+.
Quantity
4.9 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
71.3 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
200 mL
Type
reactant
Reaction Step Three
Yield
77%

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